3-(Dimethylamino)-1-(3-fluorophenyl)propan-1-one
Cat. No. B8754303
M. Wt: 195.23 g/mol
InChI Key: MYIFKPGNLNJEGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08138178B2
Procedure details
1-(3-Fluorophenyl)ethanone (17 g, 0.123 mol), dimethylamine (13.7 g, 0.172 mol), and paraformaldephyde (5.5 g, 0.185 mol) were suspended in ethanol (50 mL), and conc HCl solution (0.3 mL) was added. The mixture was heated at reflux overnight. The solvent was removed under vacuum, and the residue was washed with EtOAc (3×) to give 3-(dimethylamino)-1-(3-fluorophenyl)propan-1-one (20.7 g, 88%), which was used for the next step without purification.
Yield
88%
Identifiers
|
REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[C:4]([C:8](=[O:10])[CH3:9])[CH:5]=[CH:6][CH:7]=1.[CH3:11][NH:12][CH3:13].Cl.[CH2:15](O)C>>[CH3:11][N:12]([CH3:15])[CH2:13][CH2:9][C:8]([C:4]1[CH:5]=[CH:6][CH:7]=[C:2]([F:1])[CH:3]=1)=[O:10]
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Inputs
Step One
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Name
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|
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Quantity
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17 g
|
|
Type
|
reactant
|
|
Smiles
|
FC=1C=C(C=CC1)C(C)=O
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Step Two
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Name
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|
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Quantity
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13.7 g
|
|
Type
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reactant
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Smiles
|
CNC
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Step Three
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Name
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|
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Quantity
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0.3 mL
|
|
Type
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reactant
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|
Smiles
|
Cl
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Step Four
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Name
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|
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Quantity
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50 mL
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|
Type
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reactant
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|
Smiles
|
C(C)O
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux overnight
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|
Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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|
Details
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The solvent was removed under vacuum
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WASH
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Type
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WASH
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|
Details
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the residue was washed with EtOAc (3×)
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN(CCC(=O)C1=CC(=CC=C1)F)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 20.7 g | |
| YIELD: PERCENTYIELD | 88% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
